Cas no 2138103-98-5 (6-Bromo-2-(thiomorpholin-4-yl)quinazoline)

• Product Name: 6-Bromo-2-(thiomorpholin-4-yl)quinazoline
• CAS No: 2138103-98-5
• MF: C₁₂H₁₂BrN₃S
• MW: 310.212779998779
• CID: 6373285
• PubChem ID: 165497767
• Update Time: 2025-05-25

6-Bromo-2-(thiomorpholin-4-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• EN300-1162181
• 2138103-98-5
• 6-bromo-2-(thiomorpholin-4-yl)quinazoline
• 6-Bromo-2-(thiomorpholin-4-yl)quinazoline

• Inchi： 1S/C12H12BrN3S/c13-10-1-2-11-9(7-10)8-14-12(15-11)16-3-5-17-6-4-16/h1-2,7-8H,3-6H2
• InChI Key： CCZIXBOKIHHZFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NC(=N2)N1CCSCC1

Computed Properties

• Exact Mass: 308.99353g/mol
• Monoisotopic Mass: 308.99353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 6-Bromo-2-(thiomorpholin-4-yl)quinazoline

6-Bromo-2-(thiomorpholin-4-yl)quinazoline: A Comprehensive Overview

6-Bromo-2-(thiomorpholin-4-yl)quinazoline is a structurally complex heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, identified by the CAS number 2138103-98-5, belongs to the quinazoline family, a class of aromatic heterocycles known for their diverse biological activities. The molecule features a bromine atom at the 6-position and a thiomorpholinyl group at the 2-position, which contribute to its unique chemical properties and potential therapeutic applications.

The quinazoline core of 6-Bromo-2-(thiomorpholin-4-yl)quinazoline serves as a versatile scaffold for various functional groups, making it an attractive target for drug discovery. Recent studies have highlighted its potential as an anticancer agent, particularly in targeting specific kinases involved in tumor growth and metastasis. The bromine substituent at the 6-position is known to enhance the compound's stability and bioavailability, while the thiomorpholinyl group at the 2-position introduces sulfur-based interactions that may play a critical role in molecular recognition and binding affinity.

One of the most promising aspects of 6-Bromo-2-(thiomorpholin-4-yl)quinazoline is its ability to modulate key signaling pathways in cancer cells. For instance, researchers have demonstrated that this compound can inhibit the activity of certain protein kinases, such as EGFR (epidermal growth factor receptor), which are often overexpressed in various cancers. By targeting these kinases, the compound may induce apoptosis in cancer cells while sparing normal cells, thereby reducing off-target effects and improving therapeutic efficacy.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 6-Bromo-2-(thiomorpholin-4-yl)quinazoline. Molecular docking studies reveal that the compound exhibits strong binding affinity to ATP-binding pockets of kinase enzymes, suggesting a potential mechanism for its antitumor activity. Furthermore, pharmacokinetic studies indicate that the compound has favorable absorption and distribution properties, making it a viable candidate for oral administration.

In addition to its anticancer potential, 6-Bromo-2-(thiomorpholin-4-yl)quinazoline has shown promise in other therapeutic areas, such as antiviral and anti-inflammatory applications. For example, preliminary experiments suggest that the compound may inhibit viral replication by interfering with essential viral enzymes. This broad spectrum of biological activities underscores the versatility of quinazoline derivatives as multitargeted therapeutics.

The synthesis of 6-Bromo-2-(thiomorpholin-4-yl)quinazoline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have optimized synthetic routes to enhance yield and purity, ensuring scalability for preclinical and clinical studies. The use of eco-friendly reagents and solvent systems has also been explored to minimize environmental impact during synthesis.

From an analytical standpoint, 6-Bromo-2-(thiomorpholin-4-yl)quinazoline can be characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure and stereochemistry, which are critical for understanding its pharmacological behavior.

Looking ahead, ongoing clinical trials are expected to further validate the safety and efficacy of 6-Bromo-2-(thiomorpholin-4-yl)quinazoline as a therapeutic agent. Collaborative efforts between academia and industry are also paving the way for its development into a novel drug candidate. As research progresses, this compound continues to exemplify the potential of heterocyclic chemistry in advancing modern medicine.